Sodium sulfamate

Specification

• CAS No.: 13845-18-6
• Molecular Formula: H2NNaO3S
• Molecular Weight: 119.08 g/mol
• IUPAC Name: sodium;sulfamate
• Standard InChI: InChI=1S/H3NO3S.Na/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+1/p-1
• Standard InChI Key: QDWYPRSFEZRKDK-UHFFFAOYSA-M
• Isomeric SMILES: NS(=O)(=O)[O-].[Na+]
• SMILES: NS(=O)(=O)[O-].[Na+]
• Canonical SMILES: NS(=O)(=O)[O-].[Na+]

Introduction

Physical and Chemical Properties

Basic Identification Data

Sodium sulfamate has well-documented physical and chemical properties that make it suitable for various applications. The following table provides the basic identification information for this compound:

Parameter	Value
Chemical Name	Sodium Sulfamate
CAS Number	13845-18-6
EC Number	237-572-8
Molecular Formula	NH₂SO₃Na or H₂NNaO₃S
Molecular Weight	119.07 g/mol
Synonyms	Sulfamic Acid Sodium Salt, Monosodium sulfamate, Sodium sulphamidate, Aminosulfonic Acid Sodium Salt, Sodium amidosulfate

Source: PubChem and manufacturer data

Physical Properties

The physical properties of sodium sulfamate are summarized in the following table:

Property	Description/Value
Physical State	Solid at 20°C
Appearance	White orthorhombic crystal or powder
Odor	Odorless
Melting Point	174°C
Solubility in Water	88.4 (highly soluble)
pH Value (10% solution)	7-8 (neutral to slightly alkaline)
Hygroscopicity	Absorbs water vapor in air

Source: Manufacturer information and chemical databases

Chemical Properties

Sodium sulfamate exhibits several important chemical properties that contribute to its utility in various applications:

• It is stable under proper conditions but requires protection from moisture due to its hygroscopic nature.

• The compound has a neutral to slightly alkaline pH in aqueous solutions (pH 7-8 in 10% water).

• Incompatible with strong oxidizing agents, which could lead to potentially hazardous reactions.

• When decomposed, it can produce carbon monoxide, carbon dioxide, and other potentially hazardous compounds.

Production and Manufacturing

Production Scale

According to U.S. production data, sodium sulfamate is manufactured in significant quantities, indicating its commercial importance:

Year	Production Volume
2016	1,000,000 lb - <20,000,000 lb
2017	1,000,000 lb - <20,000,000 lb
2018	1,000,000 lb - <20,000,000 lb
2019	1,000,000 lb - <20,000,000 lb

Source: PubChem data

Manufacturing Sectors

Sodium sulfamate is produced and utilized across various manufacturing sectors, including:

• All Other Basic Inorganic Chemical Manufacturing

• All Other Chemical Product and Preparation Manufacturing

• Paper Manufacturing

• Computer and Electronic Product Manufacturing

• Food, beverage, and tobacco product manufacturing

• Wholesale and Retail Trade

• Services

Source: Industrial usage data

Applications and Uses

Industrial Applications

Sodium sulfamate finds applications across multiple industries due to its unique properties:

• Corrosion Inhibition: Serves as an effective corrosion inhibitor and anti-scaling agent in industrial processes.

• Hardening Agent: Used as a hardener in various manufacturing processes.

• Paper Production: Utilized in the paper manufacturing industry.

• Electronics Manufacturing: Applied in computer and electronic product manufacturing processes.

• Chemical Synthesis: Serves as a reactant or intermediate in the synthesis of other chemical compounds.

H₂S Gas Treatment

Research indicates that sodium sulfamate can be produced from H₂S-rich off-gas through reactive absorption processes. This application is particularly relevant for oil, gas, and petrochemical industries where hydrogen sulfide in gas effluents causes environmental pollution and equipment corrosion. The reactive absorption process using a spray column can convert harmful H₂S into valuable sodium sulfide (Na₂S), which has numerous applications in chemical industries.

Hazard Class	Classification	Hazard Statement
Acute toxicity, dermal	Category 5	May be harmful in contact with skin (H313)
Skin corrosion/irritation	Category 1	Causes severe skin burns and eye damage (H314)

Source: Safety data sheet information

Precautionary Measures

When handling sodium sulfamate, the following precautionary measures are recommended:

• Respiratory Protection: Use dust respirators following local and national regulations when handling the dry powder form.

• Hand Protection: Wear appropriate protective gloves to prevent skin contact.

• Eye Protection: Safety glasses are essential; face shields may be required in certain situations.

• Skin Protection: Protective clothing and boots should be worn as needed.

• Ventilation: Handling should be performed in well-ventilated areas to prevent dust accumulation.

First Aid Measures

In case of exposure to sodium sulfamate, the following first aid measures are advised:

• Inhalation: Remove the affected person to fresh air and keep at rest in a position comfortable for breathing. Seek medical advice if discomfort persists.

• Skin Contact: Remove contaminated clothing immediately and rinse skin with water/shower. Seek medical attention if irritation or rash occurs.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.

• Ingestion: Rinse mouth and seek medical advice if feeling unwell.

Physical Chemical Data and Research Findings

Research on sodium sulfamate continues to expand our understanding of its properties and potential applications. While detailed toxicological and ecological information is still being developed, current data provides insights into various aspects of this compound.

Quality Specifications

Commercial sodium sulfamate typically adheres to the following quality specifications:

Parameter	Specification
Sodium Sulfamate Content	≥99.5%
Insoluble in Water	≤0.5%
pH Value (10% water)	7-8

Source: Commercial specifications

Toxicological Research

Current toxicological research on sodium sulfamate is limited, with more studies needed to fully characterize its health effects. Available safety data sheets indicate potential skin and eye hazards, but comprehensive toxicological profiles are still under development.

The lack of comprehensive data on aspects such as acute toxicity, skin corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, and specific target organ toxicity highlights the need for additional research in these areas.